Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(6-chloropyrazin-2-yl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-7-5-11(6-8-20)19(4)13-10-17-9-12(16)18-13/h9-11H,5-8H2,1-4H3
• InChI Key: QZPDPAHGPUUNSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C)C2=CN=CC(=N2)Cl
• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol

Description

“Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]piperidine-1-carboxylate” is a chemical compound with the CAS Number: 2377031-18-8. It has a molecular weight of 340.85. The compound is typically stored at 4 degrees Celsius and is in oil form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H25ClN4O2/c1-16(2,3)23-15(22)21-7-5-12(6-8-21)11-20(4)14-10-18-9-13(17)19-14/h9-10,12H,5-8,11H2,1-4H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 340.85. It is an oil at room temperature. The compound is typically stored at 4 degrees Celsius.

Scientific Research Applications

Organic Synthesis

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Pharmaceutical Research

. It plays a crucial role in the development of new drugs and therapies.

Material Science

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Chromatography

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Antibacterial Activities

. It’s possible that “Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]piperidine-1-carboxylate” could also have similar applications.

Biochemical Research

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Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of tert-butyl 4-[(6-chloropyrazin-2-yl)amino]piperidine-1-carboxylate (0.165 g, 0.528 mmol) in THF (2.6 ml) was added methyl iodide (0.165 ml, 2.64 mmol). The solution was cooled to 0° C., and a solution of NaHMDS in THF (1M; 1.06 ml, 1.06 mmol) was added. The reaction mixture was allowed to warm to room temperature and stirred for 2 h. The reaction was quenched with saturated aqueous ammonium chloride (50 mL, and extracted with EtOAc (2×50 mL). The combined EtOAc layers were washed with brine (50 mL), dried over magnesium sulfate, filtered and concentrated. The crude residue was purified by silica gel chromatography (EtOAc/Hexanes gradient) to afford tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]piperidine-1-carboxylate as a yellow oil. LRMS calculated for C15H23ClN4O2 [M+Na]+, 349.2; found 349.0.